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Compound of Interest

Compound Name: HC Yellow NO. 7

Cat. No.: B010649

HC Yellow NO. 7 is a synthetic azo dye recognized for its function as a vibrant yellow colorant.
[1][2] Chemically classified as an azo compound, its structure is defined by a nitrogen-nitrogen
double bond (N=N) that connects two aromatic rings.[2] This chromophore is central to its color
properties. Primarily utilized in the cosmetics industry as a direct dye in semi-permanent and
temporary hair coloring formulations, its consistent performance and high purity make it a
compound of interest for various scientific applications beyond cosmetology, including its
potential role as a building block in chemical synthesis.[1][2][3][4] This guide provides a
comprehensive technical overview of HC Yellow NO. 7, tailored for professionals in research
and development.

Core Chemical and Physical Properties

A precise understanding of a compound's fundamental properties is critical for its application in
any research or development setting. The key identifiers and physical characteristics of HC
Yellow NO. 7 are summarized below.
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Property Value Source(s)
Molecular Formula C17H22N402 [1][5]
Molecular Weight 314.38 g/mol [1]

2-[4-[(4-aminophenyl)diazenyl]-
IUPAC Name N-(2-hydroxyethyl)-3- [5]

methylanilino]ethanol

CAS Number 104226-21-3 [3][5]

HC Yellow 7, 1-(4'-
Aminophenylazo)-2-methyl-4-

Synonyms ] [2][3][5]
(bis-2-

hydroxyethyl)aminobenzene

Physical Form Orange crystalline powder [3]

: e Typically 299.0% (as
Purity Specification ' [1]
determined by HPLC)

Chemical Synthesis Workflow

The production of HC Yellow NO. 7 is a multi-step organic synthesis process that requires
precise control over reaction conditions to ensure high purity and yield. The synthesis is a
classic example of azo coupling, a cornerstone reaction in dye chemistry.

Synthesis Protocol: A Step-by-Step Explanation

« Nitration of Aniline: The process typically begins with the nitration of an aniline precursor.
This electrophilic aromatic substitution introduces a nitro group (-NO2) onto the aromatic ring,
which is a critical precursor for the subsequent amine formation.

e Reduction to Phenylenediamine: The nitro group is then reduced to an amino group (-NH2),
forming a phenylenediamine intermediate. This reduction is a pivotal step, as the resulting
primary aromatic amine is essential for the diazotization reaction.

o Diazotization: The phenylenediamine intermediate is treated with nitrous acid (HNO2),
typically generated in situ from sodium nitrite and a strong acid like hydrochloric acid, at low
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temperatures. This reaction converts the primary amino group into a highly reactive
diazonium salt (-N2*CI~). Maintaining a low temperature is crucial to prevent the unstable
diazonium salt from decomposing.

e Azo Coupling: The final step involves the electrophilic substitution reaction between the
diazonium salt and a coupling agent, in this case, an aromatic amine derivative.[2] This
reaction forms the characteristic azo bond (-N=N-) and completes the synthesis of the HC
Yellow NO. 7 molecule.[2]

The causality behind this workflow is rooted in the fundamental principles of aromatic
chemistry. The diazotization step creates a potent electrophile (the diazonium ion), which can
then attack an electron-rich aromatic ring (the coupling component) to form the stable azo
linkage that defines the dye.

Visualization of Synthesis Pathway
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Caption: A workflow diagram illustrating the multi-step chemical synthesis of HC Yellow NO. 7.
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Applications in Research and Development

While HC Yellow NO. 7 is predominantly known for its role in hair colorants, its well-defined
chemical properties make it a valuable compound for broader research.[1]

Hair Dye Formulation: Its primary application is as a direct dye in semi-permanent
formulations, where it penetrates the hair shaft to impart color without a chemical oxidation
process.[2][4] Its stability and bright yellow hue make it a reliable component for achieving
specific shades.[1]

Intermediate for Chemical Synthesis: As an azo dye, HC Yellow NO. 7 can serve as a
foundational molecule or an intermediate in the synthesis of more complex organic
compounds.[1] For researchers in materials science or drug development, the azo structure
can be a target for cleavage or modification to release specific functional groups or to create
novel molecular scaffolds.

Cosmetic Science Research: The compound is a model for studying dye-protein interactions,
specifically how small molecules bind to the keratin in hair. This research is vital for
developing more durable and effective hair coloring technologies.

Analytical Protocol: Purity Assessment via HPLC

To ensure the reliability and reproducibility of experimental results, verifying the purity of HC
Yellow NO. 7 is essential. High-Performance Liquid Chromatography (HPLC) is the standard
method.

General HPLC Protocol for Purity Analysis

» Standard and Sample Preparation:

o Accurately weigh a reference standard of HC Yellow NO. 7 to prepare a stock solution of
known concentration (e.g., 1 mg/mL) in a suitable solvent like methanol or acetonitrile.

o Prepare a series of dilutions from the stock solution to create a calibration curve (e.g., 1-
100 pg/mL).[3]

o Prepare the test sample of HC Yellow NO. 7 at a concentration that falls within the
calibration range.
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o Chromatographic Conditions (Typical):
o Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 pm).

o Mobile Phase: A gradient of acetonitrile and water (often with a modifier like 0.1% formic
acid or trifluoroacetic acid to improve peak shape).

o Flow Rate: 1.0 mL/min.

o Detection: UV-Vis detector set to the wavelength of maximum absorbance (Amax) for HC
Yellow NO. 7.

o Injection Volume: 10-20 pL.

» Data Acquisition and Analysis:
o Inject the standards to establish the calibration curve (peak area vs. concentration).
o Inject the test sample.

o Calculate the purity of the sample by comparing its peak area to the calibration curve.
Purity is typically expressed as a percentage area of the main peak relative to the total
area of all peaks.

This protocol is self-validating through the use of a multi-point calibration curve and quality
control checks, ensuring the accuracy of the purity assessment.

Safety and Toxicological Profile

For professionals in research and drug development, a thorough understanding of a
compound's toxicological profile is non-negotiable.

» Acute Oral Toxicity: HC Yellow NO. 7 is classified as toxic if swallowed. Studies in rats have
shown it to be moderately toxic following a single oral administration, with 500 mg/kg being
identified as close to the median lethal dose.[3]

o Skin Sensitization: While generally uncommon, HC Yellow NO. 7 has the potential to cause
skin irritation, allergic reactions, or contact dermatitis in sensitive individuals.[2] Patch testing
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is recommended before widespread use in any topical formulation.[2]

Genotoxicity: The European Commission's Scientific Committee on Consumer Safety
(SCCS) has evaluated the genotoxicity of HC Yellow NO. 7. Some in vitro studies suggested
a weak positive response for inducing micronuclei in human lymphocytes in the absence of
metabolic activation.[3]

Regulatory Oversight: The use of HC Yellow NO. 7 in cosmetics is subject to regulatory
evaluation. For instance, the SCCS has reviewed its safety for use in non-oxidative hair dye
formulations at a maximum on-head concentration of 0.25%.[3]

Conclusion

HC Yellow NO. 7 is a well-characterized synthetic azo dye with a robust profile of chemical,
analytical, and toxicological data. While its primary role is in the cosmetics industry, its stable
structure and defined synthesis pathway offer utility for researchers as a chemical intermediate
and a model compound for studying dye chemistry and interactions. A comprehensive
understanding of its properties, from molecular weight to safety profile, is essential for its
responsible and effective use in any scientific or developmental context.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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